Cas no 21739-93-5 (2-Bromo-5-chlorobenzoic acid)

• Product Name: 2-Bromo-5-chlorobenzoic acid
• CAS No: 21739-93-5
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD00013982
• CID: 51865
• PubChem ID: 89027
• Update Time: 2025-04-18

2-Bromo-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chlorobenzoic acid
• Benzoic acid, 2-bromo-5-chloro-
• 6-BROMO-3-CHLOROBENZOIC ACID
• 2-Brom-5-chlor-benzoesaeure
• 2-bromo5-chloro-benzoic acid
• 5-chloro-2-bromo-benzoic acid
• Benzoic acid,2-bromo-5-chloro
• NSC 128879
• 2-Bromo-5-chlorobenzoicacid
• 2-Bromo-5-chloro-benzoic acid
• 5-chloro-2-bromobenzoic acid
• RBCPJQQJBAQSOU-UHFFFAOYSA-N
• NSC128879
• PubChem3584
• KSC204K2J
• Jsp004423
• Benzoicacid, 2-bromo-5-chloro-
• ZERENEX E/9071908
• STR03485
• SBB063438
• TD1170
• EN300-31018
• SCHEMBL500072
• B3112
• 2-Bromo-5-chlorobenzoic acid, 96%
• AKOS000109273
• 78CLH7Z88F
• 3-Chloro-6-bromobenzoic acid;2-Bromo-5-chlorobenz
• AM20050534
• MFCD00013982
• NSC-128879
• AB01330696-02
• CS-0020115
• PS-7657
• W-107524
• SY013711
• NCGC00338533-01
• FT-0611475
• EINECS 244-559-0
• DTXSID00176133
• A20170
• BB 0245931
• 21739-93-5
• PB47756
• Z317098896
• AC-6546
• UNII-78CLH7Z88F
• NS00026956
• DTXCID1098624
• DB-023824

• MDL： MFCD00013982
• Inchi： 1S/C7H4BrClO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： RBCPJQQJBAQSOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)Cl
• BRN： 2442261

Computed Properties

• Exact Mass: 233.90800
• Monoisotopic Mass: 233.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u7ed3\u6676","dst":"White crystals"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.809
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 326.5℃ at 760 mmHg
• Flash Point: 151.3℃
• PSA: 37.30000
• LogP: 2.80070

2-Bromo-5-chlorobenzoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R50/53
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives